methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate

• IUPAC Name: methyl 2-[3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl]pyridine-3-carboxylate
• InChI: InChI=1S/C20H19F3N2O3/c1-28-19(27)16-5-2-10-24-18(16)25-11-3-4-14(12-25)17(26)13-6-8-15(9-7-13)20(21,22)23/h2,5-10,14H,3-4,11-12H2,1H3
• InChI Key: ZKETZJAVHYPDLR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=CC=C1)N2CCCC(C2)C(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C20H19F3N2O3
• Molecular Weight: 392.4 g/mol

Description

Methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate, also known as MTFBN, is a chemical compound used in scientific research. It is a potent and selective antagonist of the nociceptin/orphanin FQ peptide receptor (NOP receptor), which is involved in pain regulation, mood, and stress. MTFBN has shown promising results in preclinical studies, and its potential applications in various fields of research are being explored.

Mechanism of Action

Methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate acts as a selective antagonist of the NOP receptor, which is a member of the opioid receptor family. The NOP receptor is widely distributed in the central nervous system and is involved in the regulation of pain, mood, and stress. methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate binds to the NOP receptor and prevents the activation of downstream signaling pathways, leading to the inhibition of nociceptive and stress-related responses.
Biochemical and Physiological Effects:
methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate has been shown to have potent analgesic effects in animal models of acute and chronic pain. It has also been shown to reduce drug-seeking behavior in animal models of addiction. Additionally, methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate has been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of mood disorders. However, further studies are needed to fully understand the biochemical and physiological effects of methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate.

Advantages and Limitations for Lab Experiments

Methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate has several advantages for lab experiments, including its high potency and selectivity for the NOP receptor. It can be easily synthesized using established methods, and its effects can be easily measured using various assays. However, methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate also has some limitations, including its poor solubility in aqueous solutions and its potential toxicity at high doses. These limitations need to be considered when designing experiments using methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate.

Future Directions

Methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate has shown promising results in preclinical studies, and its potential applications in various fields of research are being explored. Some future directions for research on methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate include:
1. Further studies on the biochemical and physiological effects of methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate in various animal models.
2. Studies on the pharmacokinetics and pharmacodynamics of methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate in humans.
3. Studies on the potential use of methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate in the treatment of pain, addiction, and mood disorders.
4. Development of novel analogs of methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate with improved pharmacological properties.
5. Studies on the role of the NOP receptor in various physiological and pathological conditions.
Conclusion:
methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate is a potent and selective antagonist of the NOP receptor, which has shown promising results in preclinical studies. Its potential applications in various fields of research, including pain management, addiction, and mood disorders, are being explored. Further studies are needed to fully understand the biochemical and physiological effects of methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate and its potential use in clinical settings.

Synthesis Methods

Methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate can be synthesized using a multi-step process, which involves the reaction of piperidine with 4-(trifluoromethyl)benzoyl chloride to form 3-(4-(trifluoromethyl)benzoyl)piperidine. This intermediate is then reacted with methyl nicotinate in the presence of a base to form methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate. The synthesis of methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate has been optimized and improved over the years, and various methods have been reported in the literature.

Scientific Research Applications

Methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate has been extensively studied for its potential applications in various fields of research, including pain management, addiction, and mood disorders. It has been shown to have potent analgesic effects in animal models of acute and chronic pain, and its mechanism of action involves the blockade of NOP receptors. methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate has also been shown to reduce drug-seeking behavior in animal models of addiction, suggesting its potential use in the treatment of substance abuse disorders. Additionally, methyl 2-{3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl}nicotinate has been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of mood disorders.